Cas no 114176-06-6 (Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI))

• Product Name: Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI)
• CAS No: 114176-06-6
• MF: C₃₀H₄₄O₅
• MW: 484.667369842529
• CID: 174248
• PubChem ID: 195065
• Update Time: 2025-04-19

Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergosta-1,4-dien-3-one,22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7a,22R)- (9CI)
• petuniasterone-C22-O-acetate
• (7alpha,24R)-7-hydroxy-3-oxo-24,25-epoxyergosta-1,4-dien-22-yl acetate
• Ergosta-1,4-dien-3-one, 22-(acetyloxy)-24,25-epoxy-7-hydroxy-, (7alpha,22R)-
• Pet-C22-acetate
• 7-Hydroxy-3-oxo-24,25-epoxyergosta-1,4-dien-22-yl acetate
• [(3S)-3-[(7R,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-3-oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-1-[(2R)-2,3,3-trimethyloxiran-2-yl]butan-2-yl] acetate
• 114176-06-6
• DTXSID90921295

• Inchi： 1S/C30H44O5/c1-17(25(34-18(2)31)16-30(7)27(3,4)35-30)21-8-9-22-26-23(11-13-29(21,22)6)28(5)12-10-20(32)14-19(28)15-24(26)33/h10,12,14,17,21-26,33H,8-9,11,13,15-16H2,1-7H3/t17-,21+,22-,23-,24+,25?,26-,28-,29+,30+/m0/s1
• InChI Key： FOOICJVUXQJOTQ-PMSAPWGOSA-N
• SMILES： O[C@@H]1CC2=CC(C=C[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)C(C[C@]4(C)C(C)(C)O4)OC(C)=O)CC[C@H]3[C@@H]21)=O

Computed Properties

• Exact Mass: 484.318875
• Monoisotopic Mass: 484.318875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 979
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 5.4

Experimental Properties

• Density: 1.15
• Boiling Point: 579.5°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.557

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes